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Compound of Interest

Compound Name: ENT-C225

Cat. No.: B15139658 Get Quote

Technical Support Center: ENT-C225
Welcome to the technical support center for ENT-C225. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

effective use of ENT-C225 in experiments. Here you will find troubleshooting guides and

frequently asked questions (FAQs) to address common challenges, particularly concerning

solubility.

Frequently Asked Questions (FAQs)
Q1: What is ENT-C225?

A1: ENT-C225 is a potent and effective activator of the TrkB neurotrophin receptor (TrkBR).[1]

[2] It is a research chemical with neuroprotective properties and is being investigated for its

potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and

Parkinson's disease. The compound has a molecular weight of 488.62 g/mol and a molecular

formula of C₂₆H₄₀N₄O₅. Its CAS number is 2919962-53-9.

Q2: What are the general recommendations for storing ENT-C225?

A2: ENT-C225 is typically supplied as a solid. For long-term storage, it is recommended to

store the solid compound at -20°C. Once dissolved into a stock solution, it is advisable to

aliquot the solution into single-use volumes and store them at -80°C to minimize freeze-thaw

cycles.

Q3: I am having trouble dissolving ENT-C225. What are the recommended solvents?
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A3: While specific quantitative solubility data for ENT-C225 is not readily available in public

datasheets, compounds of this nature are generally soluble in organic solvents. It is

recommended to first prepare a stock solution in an organic solvent such as dimethyl sulfoxide

(DMSO). For most in vitro cell culture experiments, the final concentration of DMSO should be

kept low (typically below 0.1% to 0.5%) to avoid solvent-induced cytotoxicity.

Q4: My ENT-C225 precipitates when I dilute my DMSO stock solution into an aqueous buffer.

What should I do?

A4: Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue

with hydrophobic compounds. Here are several troubleshooting steps you can take:

Increase the volume of the aqueous buffer: A higher final volume can help to keep the

compound in solution.

Use a gentle warming step: Warming the solution to 37°C may aid in dissolution. However,

be cautious about the temperature stability of the compound.

Brief sonication: Sonication can help to break up aggregates and facilitate dissolution.

Use a carrier protein: For in vitro experiments, supplementing the culture medium with a

carrier protein like bovine serum albumin (BSA) can help to maintain the solubility of

hydrophobic compounds.

Consider a different solvent system: If DMSO is problematic, other organic solvents like

ethanol or dimethylformamide (DMF) could be tested for creating the initial stock solution.

However, always check the compatibility of the solvent with your experimental system.

Troubleshooting Guide: Solubility Issues
This guide provides a systematic approach to addressing solubility challenges with ENT-C225.

Problem: ENT-C225 powder is not dissolving in the
chosen solvent.
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Potential Cause Suggested Solution

Incorrect solvent choice.
For initial stock solution preparation, use a high-

purity organic solvent such as DMSO.

Insufficient solvent volume.
Increase the volume of the solvent to lower the

concentration of the compound.

Low temperature.
Gently warm the solution to 37°C while

vortexing. Avoid excessive heat.

Compound aggregation.
Use a bath sonicator for a few minutes to break

up any aggregates.

Problem: The compound precipitates out of solution
after dilution.

Potential Cause Suggested Solution

Poor aqueous solubility.

Minimize the concentration of the organic

solvent in the final aqueous solution. A final

DMSO concentration of <0.5% is generally

recommended.

Saturation limit exceeded. Prepare a more dilute final working solution.

pH sensitivity.
Check if the pH of your aqueous buffer is

affecting the solubility of the compound.

Lack of carrier molecules.

For cell culture media, ensure it contains serum

or add a carrier protein like BSA to help stabilize

the compound.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of ENT-
C225 in DMSO

Weigh the Compound: Accurately weigh out 1 mg of ENT-C225 powder.
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Calculate Solvent Volume: Based on the molecular weight of ENT-C225 (488.62 g/mol ),

calculate the volume of DMSO required to make a 10 mM stock solution.

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Volume (µL) = (0.001 g / 488.62 g/mol ) / 0.01 mol/L * 1,000,000 µL/L ≈ 204.6 µL

Dissolution: Add 204.6 µL of high-purity DMSO to the vial containing the ENT-C225 powder.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

(37°C) or brief sonication may be used to assist dissolution.

Storage: Aliquot the stock solution into single-use vials and store at -80°C.

Signaling Pathway and Experimental Workflow
TrkB Signaling Pathway
ENT-C225 is an activator of the TrkB receptor. Upon binding, it is expected to initiate

downstream signaling cascades that are crucial for neuronal survival and plasticity. The primary

pathways activated by TrkB include the Ras/MAPK pathway, the PI3K/Akt pathway, and the

PLCγ pathway.
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Caption: Simplified TrkB signaling pathway activated by ENT-C225.

Experimental Workflow for Assessing ENT-C225 Activity
The following workflow outlines a general procedure for testing the efficacy of ENT-C225 in a

cell-based assay, such as a neurite outgrowth assay.
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Caption: General experimental workflow for an in vitro cell-based assay with ENT-C225.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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